Cas no 373600-67-0 (rac-(1R,2S)-2-(2-chlorophenyl)cyclohexan-1-ol, trans)

• Product Name: rac-(1R,2S)-2-(2-chlorophenyl)cyclohexan-1-ol, trans
• CAS No: 373600-67-0
• CID: 4650093
• Update Time: 2025-11-02

rac-(1R,2S)-2-(2-chlorophenyl)cyclohexan-1-ol, trans Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(2-chlorophenyl)cyclohexan-1-ol, trans

Additional information on rac-(1R,2S)-2-(2-chlorophenyl)cyclohexan-1-ol, trans

Comprehensive Guide to rac-(1R,2S)-2-(2-chlorophenyl)cyclohexan-1-ol, trans (CAS No. 373600-67-0): Properties, Applications, and Market Insights

In the ever-evolving field of organic chemistry, rac-(1R,2S)-2-(2-chlorophenyl)cyclohexan-1-ol, trans (CAS No. 373600-67-0) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its trans configuration and chlorophenyl substitution, serves as a critical intermediate in pharmaceutical synthesis and material science. Researchers and industry professionals frequently search for detailed information on its synthesis methods, stereochemistry, and potential uses, making it a trending topic in scientific discussions.

The molecular structure of rac-(1R,2S)-2-(2-chlorophenyl)cyclohexan-1-ol, trans features a cyclohexane ring with a hydroxyl group and a 2-chlorophenyl moiety in a trans orientation. This spatial arrangement influences its physicochemical properties, such as solubility, melting point, and reactivity. Recent studies highlight its role in asymmetric catalysis, where the stereoselective synthesis of this compound is crucial for producing enantiomerically pure pharmaceuticals. The demand for such intermediates has surged, particularly in the development of chiral drugs and agrochemicals.

One of the most searched questions regarding rac-(1R,2S)-2-(2-chlorophenyl)cyclohexan-1-ol, trans revolves around its synthetic routes. Common methods include the reduction of corresponding ketones or the resolution of racemic mixtures via chiral auxiliaries. Advanced techniques like enzymatic resolution and HPLC separation are also employed to achieve high enantiomeric purity. These processes align with the growing emphasis on green chemistry and sustainable practices, which are hot topics in the scientific community.

The applications of rac-(1R,2S)-2-(2-chlorophenyl)cyclohexan-1-ol, trans extend beyond pharmaceuticals. It is increasingly used in the synthesis of liquid crystals and advanced polymers, where its rigid cyclohexane backbone and aromatic substitution enhance material properties. Additionally, its derivatives are explored for their potential in flavor and fragrance industries, owing to their unique olfactory characteristics. This versatility makes it a valuable compound for researchers focusing on multifunctional materials.

Market trends indicate a rising demand for rac-(1R,2S)-2-(2-chlorophenyl)cyclohexan-1-ol, trans, driven by the expansion of the pharmaceutical and specialty chemicals sectors. Companies are investing in scalable synthesis methods to meet industrial needs while adhering to stringent regulatory standards. The compound's CAS No. 373600-67-0 is frequently referenced in patents and research papers, underscoring its commercial and academic relevance. Analysts predict continued growth, particularly in regions with robust R&D infrastructure.

For researchers seeking to explore rac-(1R,2S)-2-(2-chlorophenyl)cyclohexan-1-ol, trans further, understanding its spectroscopic data (e.g., NMR, IR) and crystallographic properties is essential. Public databases and peer-reviewed journals provide valuable resources for these details. Furthermore, collaborations between academia and industry are accelerating innovation, with a focus on optimizing yield and purity in large-scale production.

In conclusion, rac-(1R,2S)-2-(2-chlorophenyl)cyclohexan-1-ol, trans (CAS No. 373600-67-0) stands as a pivotal compound in modern chemistry. Its structural complexity, coupled with diverse applications, positions it at the forefront of scientific and industrial advancements. As interest in chiral intermediates and sustainable synthesis grows, this compound will undoubtedly remain a key player in the chemical landscape.